Cas no 6369-36-4 (2-Naphthalenesulfonicacid, 7-[(3-aminobenzoyl)amino]-3-[2-(2,4-dimethylphenyl)diazenyl]-4-hydroxy-,sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid, 7-[(3-aminobenzoyl)amino]-3-[2-(2,4-dimethylphenyl)diazenyl]-4-hydroxy-,sodium salt (1:1)
• CAS No: 6369-36-4
• MF: C₂₅H₂₁N₄NaO₅S
• MW: 512.512815237045
• CID: 511866
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid, 7-[(3-aminobenzoyl)amino]-3-[2-(2,4-dimethylphenyl)diazenyl]-4-hydroxy-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-[(3-aminobenzoyl)amino]-3-[2-(2,4-dimethylphenyl)diazenyl]-4-hydroxy-,sodium salt (1:1)
• sodium 7-[(3-aminobenzoyl)amino]-3-[(2,4-dimethylphenyl)azo]-4-hydroxynaphthalene-2-sulphonate
• sodium (3E)-7-[(3-aminobenzoyl)amino]-3-[2-(2,4-dimethylphenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2-sulfonate
• Sodium 7-((3-aminobenzoyl)amino)-3-((2,4-dimethylphenyl)azo)-4-hydroxynaphthalene-2-sulphonate

Computed Properties

• Exact Mass: 512.11323
• Monoisotopic Mass: 512.113035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 995
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Experimental Properties

• PSA: 157.27